Cas no 29212-49-5 (1H-Pyrrol-3-amine)

1H-Pyrrol-3-amine structure
1H-Pyrrol-3-amine structure
Product Name:1H-Pyrrol-3-amine
CAS No:29212-49-5
MF:C4H6N2
MW:82.1038403511047
CID:240291
PubChem ID:10129890
Update Time:2025-04-19

1H-Pyrrol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrol-3-amine
    • 1H-pyrrol-3-ylamine
    • 3-aminopyrrole
    • AG-E-94987
    • AK-67603
    • ANW-71845
    • CTK0J9812
    • KB-159433
    • pyrrol-3-ylamine
    • SureCN534932
    • WAUGGYPDCQZJKK-UHFFFAOYSA-N
    • FT-0727478
    • 29212-49-5
    • DTXSID50435909
    • SB63264
    • 1H-Pyrrol-3-amine(9CI)
    • CS-0336016
    • J-200135
    • AKOS006339988
    • DB-068083
    • MDL: MFCD12923450
    • Inchi: 1S/C4H6N2/c5-4-1-2-6-3-4/h1-3,6H,5H2
    • InChI Key: WAUGGYPDCQZJKK-UHFFFAOYSA-N
    • SMILES: N1C=CC(=C1)N

Computed Properties

  • Exact Mass: 82.05318
  • Monoisotopic Mass: 82.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 44.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • Density: 1.172
  • Boiling Point: 258.982 °C at 760 mmHg
  • Flash Point: 134.248 °C
  • PSA: 41.81

1H-Pyrrol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM198502-1g
1H-pyrrol-3-amine
29212-49-5 95%
1g
$706 2021-08-05
Chemenu
CM198502-1g
1H-pyrrol-3-amine
29212-49-5 95%
1g
$*** 2023-03-29
Alichem
A109008720-1g
1H-Pyrrol-3-amine
29212-49-5 95%
1g
$608.00 2023-09-02
A2B Chem LLC
AB36787-25mg
1H-Pyrrol-3-amine
29212-49-5
25mg
$690.00 2024-04-20
A2B Chem LLC
AB36787-250mg
1H-Pyrrol-3-amine
29212-49-5
250mg
$1590.00 2024-04-20
A2B Chem LLC
AB36787-1g
1H-Pyrrol-3-amine
29212-49-5
1g
$3417.00 2024-04-20
A2B Chem LLC
AB36787-5g
1H-Pyrrol-3-amine
29212-49-5
5g
$8757.00 2024-04-20
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司